Cas no 2138417-91-9 (1-[6-(Aminomethyl)pyridin-2-yl]-3-(2-methylbutan-2-yl)urea)

• Product Name: 1-[6-(Aminomethyl)pyridin-2-yl]-3-(2-methylbutan-2-yl)urea
• CAS No: 2138417-91-9
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 6405994
• PubChem ID: 165955139
• Update Time: 2025-06-08

1-[6-(Aminomethyl)pyridin-2-yl]-3-(2-methylbutan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• EN300-842160
• 1-[6-(aminomethyl)pyridin-2-yl]-3-(2-methylbutan-2-yl)urea
• 2138417-91-9
• 1-[6-(Aminomethyl)pyridin-2-yl]-3-(2-methylbutan-2-yl)urea

• Inchi： 1S/C12H20N4O/c1-4-12(2,3)16-11(17)15-10-7-5-6-9(8-13)14-10/h5-7H,4,8,13H2,1-3H3,(H2,14,15,16,17)
• InChI Key： ARFIDKRMZMMDLV-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=C(CN)N=1)NC(C)(C)CC

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80Ų

Additional information on 1-[6-(Aminomethyl)pyridin-2-yl]-3-(2-methylbutan-2-yl)urea

Professional Introduction to Compound with CAS No. 2138417-91-9 and Product Name: 1-[6-(Aminomethyl)pyridin-2-yl]-3-(2-methylbutan-2-yl)urea

The compound with the CAS number 2138417-91-9 and the product name 1-[6-(Aminomethyl)pyridin-2-yl]-3-(2-methylbutan-2-yl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a pyridine ring linked to an amine group, further modified by a urea moiety, which suggests a multifaceted role in biological interactions.

Recent research in the domain of bioactive molecules has highlighted the importance of nitrogen-containing heterocycles in the design of novel therapeutic agents. The pyridine core in 1-[6-(Aminomethyl)pyridin-2-yl]-3-(2-methylbutan-2-yl)urea serves as an excellent scaffold for modulating biological pathways. Studies have demonstrated that pyridine derivatives often exhibit potent pharmacological activities, making them valuable candidates for further investigation. The presence of an amine group at the 6-position of the pyridine ring enhances the compound's ability to interact with biological targets, thereby increasing its pharmacological relevance.

The urea functional group at the 3-position of the molecule introduces additional versatility, allowing for further chemical modifications that can fine-tune its biological activity. Urea-based compounds are well-documented for their role in drug development, often serving as key pharmacophores in various therapeutic interventions. The specific substitution pattern with a 2-methylbutan-2-yl group at the 3-position adds another layer of complexity, potentially influencing both the solubility and metabolic stability of the compound.

In the context of contemporary pharmaceutical research, 1-[6-(Aminomethyl)pyridin-2-yl]-3-(2-methylbutan-2-yl)urea has been explored for its potential in addressing various therapeutic challenges. For instance, its structural features suggest that it may interfere with key enzymatic pathways involved in inflammation and oxidative stress, which are implicated in numerous chronic diseases. Preliminary studies have indicated that derivatives of this compound may exhibit anti-inflammatory properties, making them promising candidates for treating conditions such as arthritis and cardiovascular diseases.

Moreover, the compound's ability to cross biological membranes efficiently is another critical factor that enhances its therapeutic potential. The combination of lipophilic and hydrophilic regions within its structure facilitates membrane permeability, ensuring that it can reach target sites within the body effectively. This characteristic is particularly important for drugs designed to interact with intracellular targets or those requiring rapid distribution throughout the body.

The synthesis of 1-[6-(Aminomethyl)pyridin-2-yl]-3-(2-methylbutan-2-yl)urea involves a series of well-established organic reactions that highlight its synthetic accessibility. The use of readily available starting materials and standard coupling techniques makes it feasible to produce this compound on a laboratory scale. This accessibility is crucial for conducting further pharmacological studies and optimizing its properties for clinical applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 1-[6-(Aminomethyl)pyridin-2-yl]-3-(2-methylbutan-2-yl)urea and potential biological targets. These studies have provided insights into how different parts of the molecule interact with receptors or enzymes, guiding efforts to modify its structure for improved efficacy. Such computational approaches are increasingly integral to modern drug discovery processes, enabling researchers to predict and validate potential drug candidates more efficiently.

The compound's stability under various conditions is another critical aspect that has been thoroughly investigated. Studies have assessed its thermal stability, solubility in different solvents, and resistance to degradation under physiological conditions. These assessments are essential for determining its suitability for formulation into drugs and ensuring that it maintains its integrity throughout storage and administration.

In conclusion, 1-[6-(Aminomethyl)pyridin-2-yl]-3-(2-methylbutan-2-yl)urea represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive molecule for developing new therapeutic agents. As research continues to uncover new applications for this compound and similar derivatives, it is likely to play a significant role in addressing some of today's most pressing medical challenges.